Cas no 59944-59-1 (Ethyl 4-(bromomethyl)-1,2,3-thiadiazole-5-carboxylate)

Ethyl 4-(bromomethyl)-1,2,3-thiadiazole-5-carboxylate is a versatile heterocyclic compound featuring a reactive bromomethyl group and an ester functionality, making it a valuable intermediate in organic synthesis. The 1,2,3-thiadiazole core contributes to its utility in medicinal chemistry and agrochemical applications, where such scaffolds are often employed for their bioactivity. The bromomethyl substituent enables further functionalization through nucleophilic substitution, facilitating the construction of more complex molecular architectures. The ethyl ester group enhances solubility and provides a handle for subsequent transformations. This compound is particularly useful in the synthesis of thiadiazole derivatives, which are of interest in pharmaceutical and material science research due to their diverse biological and physicochemical properties.
Ethyl 4-(bromomethyl)-1,2,3-thiadiazole-5-carboxylate structure
59944-59-1 structure
Product Name:Ethyl 4-(bromomethyl)-1,2,3-thiadiazole-5-carboxylate
CAS No:59944-59-1
MF:C6H7BrN2O2S
MW:251.100979089737
CID:6629906
PubChem ID:12298981
Update Time:2025-05-28

Ethyl 4-(bromomethyl)-1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 59944-59-1
    • GJEPQLQQDJZKNJ-UHFFFAOYSA-N
    • SCHEMBL1434485
    • ethyl 4-(bromomethyl)-1,2,3-thiadiazole-5-carboxylate
    • 1,2,3-Thiadiazole-5-carboxylic acid, 4-(bromomethyl)-, ethyl ester
    • Ethyl 4-(bromomethyl)-1,2,3-thiadiazole-5-carboxylate
    • Inchi： 1S/C6H7BrN2O2S/c1-2-11-6(10)5-4(3-7)8-9-12-5/h2-3H2,1H3
    • InChI Key： GJEPQLQQDJZKNJ-UHFFFAOYSA-N
    • SMILES： BrCC1=C(C(=O)OCC)SN=N1

Computed Properties

  • Exact Mass: 249.94116g/mol
  • Monoisotopic Mass: 249.94116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • Density: 1.682±0.06 g/cm3(Predicted)
  • Boiling Point: 120-122 °C(Press: 2 Torr)
  • pka: -7.01±0.42(Predicted)

Ethyl 4-(bromomethyl)-1,2,3-thiadiazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1738922-1g
Ethyl 4-(bromomethyl)-1,2,3-thiadiazole-5-carboxylate
 59944-59-1 98%
1g
 ￥4440.00 2024-05-07

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